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Compound of Interest

3-(3-Methylphenoxy)propanoic
Compound Name: d
aci

Cat. No.: B1332457

This technical guide provides a comprehensive overview of 3-(3-Methylphenoxy)propanoic
acid, detailing its chemical identity, physicochemical properties, and a plausible synthetic route.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Synonyms

The compound with the systematic name 3-(3-Methylphenoxy)propanoic acid is a carboxylic
acid derivative featuring a 3-methylphenoxy group attached to a propanoic acid backbone.[1]

Synonyms:

3-(m-tolyloxy)propanoic acid[1]

3-(3-Methylphenoxy)propionic Acid[1]

Propanoic acid, 3-(3-methylphenoxy)-[1]

CAS Number: 25173-36-8[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-(3-Methylphenoxy)propanoic acid is
presented in the table below. This data is crucial for understanding its behavior in various
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experimental and biological systems.

Property Value Source
Molecular Formula C10H1203 [1][2]
Molecular Weight 180.2 g/mol [1][2]
logP 1.894 [2]
Polar Surface Area 36.04 A2 [2]
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 4 [2]

Synthesis Protocol (General Approach)

While specific, detailed experimental protocols for the synthesis of 3-(3-
Methylphenoxy)propanoic acid are not readily available in the public domain, a plausible and
common synthetic route for this class of compounds involves the Williamson ether synthesis
followed by hydrolysis.

Reaction Scheme:
A general two-step synthesis would involve:

» Step 1: Williamson Ether Synthesis. Reaction of m-cresol with a suitable 3-halopropanoate
ester (e.g., ethyl 3-bromopropanoate) in the presence of a base.

o Step 2: Ester Hydrolysis. Conversion of the resulting ester to the carboxylic acid by acidic or
basic hydrolysis.

General Experimental Procedure:
o Step 1: Synthesis of Ethyl 3-(3-methylphenoxy)propanoate.

o To a solution of m-cresol in a suitable polar aprotic solvent (e.g., acetone, DMF), add a
base such as potassium carbonate.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/752313
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://pubchem.ncbi.nlm.nih.gov/compound/752313
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.chemdiv.com/catalog/screening-compounds/compound-5264-1198/
https://www.benchchem.com/product/b1332457?utm_src=pdf-body
https://www.benchchem.com/product/b1332457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Stir the mixture at room temperature, then add ethyl 3-bromopropanoate dropwise.

o Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture, filter off the inorganic salts, and remove the
solvent under reduced pressure.

o Purify the crude product by column chromatography to yield the intermediate ester.

o Step 2: Synthesis of 3-(3-Methylphenoxy)propanoic acid.

o Dissolve the purified ethyl 3-(3-methylphenoxy)propanoate in a mixture of an alcohol (e.g.,
ethanol) and water.

o Add a base, such as sodium hydroxide or potassium hydroxide, and heat the mixture to
reflux.

o Monitor the hydrolysis by TLC until the starting material is consumed.
o Cool the reaction mixture and remove the alcohol under reduced pressure.
o Acidify the aqueous solution with a dilute acid (e.g., HCI) to precipitate the carboxylic acid.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum.
Recrystallization from a suitable solvent may be performed for further purification.

Synthesis Workflow Diagram

The following diagram illustrates the general synthetic pathway for 3-(3-
Methylphenoxy)propanoic acid.
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General Synthesis of 3-(3-Methylphenoxy)propanoic acid

Step 1: Williamson Ether Synthesis

(m-CresoI) [Ethyl S-bromopropanoate] Base (e.g., K2COs3) Solvent (e.g., Acetone)
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Caption: General two-step synthesis of 3-(3-Methylphenoxy)propanoic acid.

Biological Activity and Signaling Pathways

Extensive searches of publicly available scientific literature and databases did not yield specific
information on the biological activity or associated signaling pathways for 3-(3-
Methylphenoxy)propanoic acid. While many aryl propionic acid derivatives are known to
possess anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX)
enzymes, there is no direct evidence to suggest that this specific compound shares this
mechanism of action. Further research is required to elucidate any potential biological effects
and the underlying molecular mechanisms.

Conclusion

This technical guide has summarized the known chemical and physical properties of 3-(3-
Methylphenoxy)propanoic acid. A general, plausible synthetic route has been proposed
based on well-established organic chemistry principles. However, a significant data gap exists
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in the scientific literature regarding its biological activity, mechanism of action, and detailed,
validated experimental protocols for its synthesis and analysis. This presents an opportunity for
future research to explore the potential therapeutic or other applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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